N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H19N5O5/c29-20(26-15-6-7-18-19(12-15)33-11-10-32-18)14-27-17-5-3-9-25-21(17)22(30)28(23(27)31)13-16-4-1-2-8-24-16/h1-9,12H,10-11,13-14H2,(H,26,29)
• InChI Key: POKRJAAMEJHLNL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=CC=N5)N=CC=C4
• Molecular Formula: C23H19N5O5
• Molecular Weight: 445.4 g/mol
• CAS No.: 941907-84-2

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19N5O5 and its molecular weight is 445.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on derivatives of similar complex structures has been focused on the design and synthesis of compounds with potential anticancer properties. For instance, compounds synthesized with the aim of inhibiting cancer cell growth showed appreciable activity against several cancer cell lines, indicating the potential for these molecules in anticancer drug development (Al-Sanea et al., 2020). Such findings underscore the relevance of exploring the anticancer potential of complex molecules, including the one .

Antimicrobial Activity

Compounds with related structures have been synthesized and tested for antimicrobial properties, with some showing significant activity against various microbial strains. This suggests that modifications of the core structure could yield new antimicrobial agents, offering a pathway for the development of novel treatments for bacterial and fungal infections (Soliman et al., 2009).

Enzyme Inhibition

Several studies have focused on synthesizing derivatives for the purpose of enzyme inhibition, which is crucial for developing drugs that target specific biochemical pathways. Research into compounds with similar molecular frameworks has led to inhibitors of key enzymes, such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are important targets in cancer therapy (Gangjee et al., 1995).